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Compound of Interest

Compound Name:
2-Chloro-5-

(isopropylsulfonyl)pyridine

Cat. No.: B13598578

Get Quote

Document Control:

Target Analyte: 2-Chloro-5-(propane-2-sulfonyl)pyridine[1]

CAS Registry Number: 2386216-11-9[1]

Molecular Formula: C

H

ClNO

S

Molecular Weight: 219.69 g/mol [1]

Primary Application: Electrophilic building block for S

Ar diversifications in kinase inhibitor synthesis (e.g., ALK/ROS1 pathways).
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Phase 1: Molecular Identity & Physicochemical
Profiling
Understanding the molecule's electronic structure is the prerequisite for predicting its safety

profile. This compound features a pyridine ring substituted with a chlorine atom at the C2

position and a bulky isopropylsulfonyl group at the C5 position.

Structural Reactivity Analysis
Electrophilic Activation: The sulfonyl group (

) at C5 is a strong electron-withdrawing group (EWG). This significantly reduces electron
density at the C2 position, activating the carbon-chlorine bond for Nucleophilic Aromatic
Substitution (S

Ar).

Safety Implication: While useful for synthesis, this activation makes the compound highly

reactive toward biological nucleophiles (e.g., cysteine residues in skin proteins, lysine in

mucous membranes). It acts as a potent alkylating-like agent, increasing the risk of chemical

burns and sensitization.

Lipophilicity: The isopropyl group adds lipophilic character (Predicted LogP

1.5–1.8), facilitating dermal absorption.

Physical Properties Summary
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Property Value / Characteristic Operational Note

Physical State Crystalline Solid
Dust explosion hazard if

micronized.

Color White to Off-white
Yellowing indicates hydrolysis

or oxidation.

Melting Point
98–105 °C (Predicted based

on analogs)

Handle as a solid; melt

processing requires closed

systems.

Solubility DMSO, DCM, Ethyl Acetate

Poor water solubility; difficult to

flush from skin with water

alone.

Reactivity
High (S

Ar active)

Incompatible with strong

nucleophiles (amines, thiols)

and strong bases.

Phase 2: Hazard Characterization (The "Why"
Behind the Codes)
Standard GHS codes often fail to convey the mechanism of injury. Below is the interpretative

hazard assessment.

Health Hazard Logic
Skin Corrosion/Irritation (Category 2/1B): The activated C-Cl bond hydrolyzes or reacts with

skin proteins. Unlike simple acids, this damage is covalent and may progress to necrosis if

not treated immediately.

Serious Eye Damage (Category 1): Contact with the eye allows rapid solvation and reaction

with corneal tissue, leading to potential irreversible opacity.

Acute Toxicity (Oral): Moderate. Pyridine derivatives often disrupt neurological function

(GABA antagonism), though the sulfone moiety typically reduces acute neurotoxicity

compared to bare pyridines.
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GHS Classification (Derived from Analog Read-Across)
H302: Harmful if swallowed.[2][3][4][5]

H315: Causes skin irritation.[2][3]

H318: Causes serious eye damage.[5][6]

H335: May cause respiratory irritation (Mucous membrane alkylation).

Visualizing the Hazard Pathway
The following diagram illustrates the biological interaction pathway of the molecule.

2-Chloro-5-(isopropylsulfonyl)pyridine Sulfonyl Group Withdraws e- Activated C-Cl Bond
(Electrophile)

Reaction with Protein Nucleophiles
(Cysteine/Lysine)

 Upon Exposure

Dermal/Ocular Contact

Chemical Burn / Sensitization

Click to download full resolution via product page

Figure 1: Mechanistic pathway of toxicity. The electron-withdrawing sulfonyl group activates the

chlorine, facilitating covalent bonding with biological tissue.

Phase 3: Operational Safety & Engineering Controls
Containment Strategy

Solids Handling: Weighing must be performed inside a Class I Biological Safety Cabinet or a

Chemical Fume Hood with a face velocity >100 fpm. Static electricity can disperse this light

powder; use anti-static weighing boats.

Solution Handling: Once dissolved in organic solvents (DCM, DMSO), the risk of permeation

increases.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are often insufficient for halogenated pyridines in organic solvents.
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PPE Component Specification Rationale

Gloves (Primary)
Laminate Film (Silver

Shield/4H)

Essential for prolonged

handling. Prevents permeation

of the carrier solvent and the

solute.

Gloves (Splash)
Double-layered Nitrile (min 5

mil)

Acceptable only for solid

handling. Immediately replace

upon solvent contact.

Eye Protection
Chemical Goggles (ANSI

Z87.1)

Safety glasses are insufficient

due to the risk of airborne dust

entering the eye.

Respiratory
N95 (Dust) or OV/P100

(Solution)

Required if handling outside a

fume hood (not

recommended).

Reaction Safety (S Ar Context)
When using this compound in synthesis (e.g., displacing the Cl with an amine):

Exotherm Risk: The reaction with amines is exothermic. On scales >10g, add the nucleophile

slowly at 0°C to prevent thermal runaway.

Gas Evolution: If using acid scavengers (carbonates), CO

evolution will be rapid. Ensure reactor venting is sized correctly to prevent over-
pressurization.

Phase 4: Emergency Response Protocols
Decontamination Decision Tree
Standard water rinsing is often ineffective for lipophilic sulfones.
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Exposure Incident

Exposure Type?

Skin Contact Eye Contact

1. Blot excess (Do not rub)
2. Wash with PEG-400 or Soap/Water

1. Irrigate immediately (15+ min)
Use Eyewash Station

3. Monitor for delayed redness
(Chemical burn)

2. Seek Ophthalmologist
(Risk of corneal etching)

Click to download full resolution via product page

Figure 2: Emergency decontamination workflow. Note the use of PEG-400 for skin

decontamination to solubilize the lipophilic compound.

Fire Fighting Measures
Decomposition Products: Combustion will release Sulfur Oxides (SO

), Hydrogen Chloride (HCl), and Nitrogen Oxides (NO

).

Extinguishing Media: Dry chemical or COngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

.[2] Avoid high-pressure water jets which may scatter the light powder.
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Firefighter PPE: Full turnout gear with SCBA is mandatory. HCl gas is highly corrosive to

lung tissue.

Spill Management
Evacuate: Clear the immediate area (10m radius).

PPE Up: Don Silver Shield gloves and P100 respirator.

Contain: Cover spill with a dry absorbent (Vermiculite or Sand). Do not use sawdust (reaction

risk with strong oxidizers/sulfones).

Clean: Scoop into a hazardous waste container. Wipe surface with a dilute surfactant

solution, then water.

Phase 5: Storage & Stability
Storage Condition: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen. While the sulfone is stable, the C-Cl bond can

slowly hydrolyze in moist air, releasing HCl gas which degrades the container and product.

Shelf Life: 24 months if strictly sealed. Re-test purity (HPLC) before use in GMP steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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